Cas no 457652-83-4 (a-Me-D-Phe(3-I)-OH·H2O)

• Product name: a-Me-D-Phe(3-I)-OH·H2O
• CAS No: 457652-83-4
• MF: C₁₀H₁₂INO₂
• MW: 305.11200
• CID: 327933
• PubChem ID: 10357711

a-Me-D-Phe(3-I)-OH·H2O Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine,3-iodo-a-methyl-
• (2R)-2-amino-3-(3-iodophenyl)-2-methylpropanoic acid
• (R)-Α-METHYL-3-IODOPHENYLALANINE·H2O
• H-alpha-Me-D-Phe(3-I)-OH
• AmbotzHAA5330
• (R)-alpha-Methyl-3-iodophenylalanine (>98%, >98%ee)
• (S)-Alpha-methyl-3-iodophenylalanine(>98%,>98%ee)
• RCYLCZQGMUWCBV-SNVBAGLBSA-N
• AKOS030213015
• DTXSID10438693
• 457652-83-4
• SCHEMBL5182245
• 3-Iodo-alpha-methyl-D-phenylalanine
• A897908
• H-alpha-Me-L-Phe(3-I)-OH
• D-Phenylalanine, 3-iodo-
• (R)-alpha-Methyl-3-Iodophenylalaine
• A-methyl-
• (R)-alpha-Methyl-3-Iodophenylalanine
• a-Me-D-Phe(3-I)-OH·H2O

• Inchi： InChI=1S/C10H12INO2/c1-10(12,9(13)14)6-7-3-2-4-8(11)5-7/h2-5H,6,12H2,1H3,(H,13,14)
• InChI Key： RCYLCZQGMUWCBV-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(CC(C(=O)O)(C)N)C=1

Computed Properties

• Exact Mass: 304.99100
• Monoisotopic Mass: 304.99128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų
• XLogP3: -0.6

Experimental Properties

• Density: 1.737
• Boiling Point: 390.271°C at 760 mmHg
• Flash Point: 189.829°C
• Refractive Index: 1.637
• PSA: 63.32000
• LogP: 2.33600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids